N-(3,3-Dimethylcyclohexyl)-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-(3,3-dimethylcyclohexyl)-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H28N2O2/c1-4-15(20)19-10-7-13(8-11-19)16(21)18-14-6-5-9-17(2,3)12-14/h4,13-14H,1,5-12H2,2-3H3,(H,18,21)
• InChI Key: XBGVFZKUVHNQMN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC(C1)NC(=O)C2CCN(CC2)C(=O)C=C)C
• Molecular Formula: C17H28N2O2
• Molecular Weight: 292.4 g/mol

Description

“N-(3,3-Dimethylcyclohexyl)-1-prop-2-enoylpiperidine-4-carboxamide” is a complex organic compound. It likely contains a cyclohexane ring (a six-membered ring of carbon atoms) with two methyl groups attached, making it a type of cycloalkane. It also seems to have a piperidine ring (a six-membered ring with one nitrogen atom), which is a common structure in many pharmaceuticals. The “prop-2-enoyl” part suggests the presence of a propene (or alkene) group, which is a carbon chain with a carbon-carbon double bond.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or database entries on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a cyclohexane ring and a piperidine ring, along with a propene group. These groups may be connected in various ways to form the overall structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. These properties could include things like melting point, boiling point, solubility in various solvents, and reactivity with different chemicals.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it’s acting. For example, if this compound were a drug, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Some general precautions would likely include avoiding ingestion, inhalation, or contact with skin and eyes.